N-(5-bromopyridin-3-yl)-N-(methylsulfonyl)methanesulfonamide

• IUPAC Name: N-(5-bromopyridin-3-yl)-N-methylsulfonylmethanesulfonamide
• InChI: InChI=1S/C7H9BrN2O4S2/c1-15(11,12)10(16(2,13)14)7-3-6(8)4-9-5-7/h3-5H,1-2H3
• InChI Key: MPHZDOAVIGPKRL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(C1=CC(=CN=C1)Br)S(=O)(=O)C
• Molecular Formula: C7H9BrN2O4S2
• DSSTOX Substance ID: DTXSID00745308
• Molecular Weight: 329.2 g/mol
• CAS No.: 1217273-00-1

Description

N-(5-bromopyridin-3-yl)-N-(methylsulfonyl)methanesulfonamide, also known as this compound, is a useful research compound. Its molecular formula is C7H9BrN2O4S2 and its molecular weight is 329.183. The purity is usually 95%.
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Scientific Research Applications

• Catalyzed Cross-Coupling Reactions : The compound has been used in the synthesis of N-(3-pyridinyl)-substituted secondary and tertiary sulfonamides, achieved through catalyzed cross-coupling reactions. This process involves 3-bromopyridine reacting with various primary and secondary alkyl and aryl sulfonamides (Han, 2010).

• Bromination of Trifluoromethanesulfonamide Derivatives : Research on the bromination of trifluoro-N-(prop-2-yn-1-yl)methanesulfonamide has been conducted, yielding a mixture of derivatives. This study highlights the reactivity of the compound under various conditions (Shainyan, Ushakova, & Danilevich, 2015).

• Synthesis of Indoles : N-(5-bromopyridin-3-yl)-N-(methylsulfonyl)methanesulfonamide has been used in synthesizing 1-methylsulfonyl-indoles, demonstrating its utility in creating condensed heteroaromatic ring systems (Sakamoto et al., 1988).

• Antibacterial Activity : Some sulfonamide derivatives, including methanesulfonicacid hydrazide, have been synthesized and tested for antibacterial activities. These studies are crucial in exploring the potential medical applications of these compounds (Özdemir et al., 2009).

• Structural Studies and Supramolecular Assembly : Structural studies of nimesulidetriazole derivatives, including variants of this compound, have been conducted. These studies provide insights into the molecular geometry and intermolecular interactions, which are vital for understanding the compound's properties and potential applications (Dey et al., 2015).

• Combined Experimental and Computational Structural Studies : The compound's structure has been characterized using various techniques, including nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometric techniques, along with X-ray diffraction (XRD) analysis. These studies aid in understanding its structural parameters and reactivity (Mphahlele & Maluleka, 2021).